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Compound of Interest

Compound Name: 1-(3-Methylpyridin-2-yl)ethanol

CAS No.: 780804-99-1

Cat. No.: B6321743

Get Quote

Executive Summary & Immediate Directives
Do NOT pour down the drain. 1-(3-Methylpyridin-2-yl)ethanol (CAS 780804-99-1) is a

pyridine derivative.[1][2][3] Like its parent compound, it possesses significant aquatic toxicity

and can disrupt biological wastewater treatment systems.

Core Disposal Strategy: This compound must be managed as Hazardous Organic Waste.[1][3]

It requires segregation from oxidizers and acids due to its basic nature.[1] The ultimate

destruction method is high-temperature incineration via a licensed hazardous waste contractor.

[1]

Critical "Do's and Don'ts"
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Action Directive Reason

Drain Disposal STRICTLY PROHIBITED
Toxic to aquatic life; disrupts

microbial water treatment.[1][3]

Trash Disposal PROHIBITED

Leaches into groundwater;

potential violation of RCRA

regulations.[1][3]

Mixing SEGREGATE

Do not mix with strong acids

(exothermic reaction) or

oxidizers.[1][3]

Container HDPE or Glass

Compatible materials; avoid

low-grade plastics that may

soften.[1]

Chemical Profile & Hazard Identification
Understanding the physicochemical properties is the first step in a self-validating safety

protocol.[1][3] Treat this specific isomer with the same rigor as general pyridine derivatives.

Table 1: Physicochemical & Hazard Profile
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Property Data / Classification

Chemical Name 1-(3-Methylpyridin-2-yl)ethanol

CAS Number 780804-99-1

Molecular Formula C₈H₁₁NO

Physical State Liquid or Low-Melting Solid (Viscous)

Basicity Weak Organic Base (Pyridine Nitrogen)

GHS Classification

Warning[1][2][3][4][5][6][7] • Acute Tox. 4 (Oral) •

Skin Irrit. 2 • Eye Irrit. 2A • STOT SE 3

(Respiratory Irritation)

RCRA Status

Not P- or U-listed specifically, but often exhibits

D001 (Ignitable) or D002 (Corrosive)

characteristics depending on concentration and

solvent.[1]

Expert Insight: The methyl group on the pyridine ring slightly increases lipophilicity compared to

bare pyridine, potentially facilitating skin absorption. Always handle with nitrile gloves.[1]

Pre-Disposal Characterization[1][2]
Before disposal, you must characterize the waste stream.[8] This determines the correct

regulatory pathway.[1][3]

Scenario A: Pure Chemical / High Concentration Stock
Status: Unused reagent or expired stock.[1][3]

Action: Lab Pack. Keep in original container if possible. If transferring, use amber glass or

HDPE.
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Label: "Waste 1-(3-Methylpyridin-2-yl)ethanol - Toxic, Irritant."[1][3]

Scenario B: Reaction Mixture (Organic Solvent)
Status: Dissolved in DCM, Ethyl Acetate, or Methanol.

Action: Segregate into "Non-Halogenated Organic Waste" (unless dissolved in

DCM/Chloroform, then "Halogenated").

Precaution: Ensure the waste container does not contain strong acids (e.g., H₂SO₄, HNO₃)

to prevent uncontrolled heat generation.

Scenario C: Aqueous Waste Stream
Status: Dissolved in water/buffer (e.g., after an extraction).

Action: Check pH. If pH > 12.5, it is D002 Corrosive Waste.[9]

Treatment: Adjust pH to 6–9 using dilute Hydrochloric Acid (HCl) before adding to the

aqueous waste drum, ONLY if your facility permits elementary neutralization. Otherwise,

label as "Basic Aqueous Waste."

Step-by-Step Disposal Protocol
This protocol ensures compliance with EPA (40 CFR) and local hazardous waste regulations.[1]

[3]

Step 1: Segregation & Container Selection
Vessel: Use High-Density Polyethylene (HDPE) or Borosilicate Glass.[1][3]

Headspace: Leave at least 10% headspace to allow for vapor expansion.[1]

Segregation:

Keep Away From: Oxidizers (Peroxides, Nitrates) and Strong Acids.[2]

Compatible With: Other organic bases (Triethylamine, Pyridine), alcohols, ketones.
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Step 2: Labeling
Every container must be labeled immediately upon the first drop of waste entering it.[1][3]

Standard Tag: "Hazardous Waste"

Constituents: Write out "1-(3-Methylpyridin-2-yl)ethanol" fully. Do not use abbreviations or

formulas.

Hazards: Check "Toxic" and "Irritant."[1][3] If in a flammable solvent, check "Flammable."

Step 3: Storage
Store in a Secondary Containment tray (polypropylene) to catch leaks.[1]

Keep the container in a designated Satellite Accumulation Area (SAA) near the point of

generation.

Ensure the cap is tightly closed when not actively adding waste.[1][3][6]

Step 4: Final Handoff
Contact your EHS department or licensed waste contractor (e.g., Veolia, Clean Harbors) for

pickup.

Destruction Method: The contractor will likely use Rotary Kiln Incineration.[1][3] This ensures

the pyridine ring is fully oxidized to CO₂, H₂O, and NOₓ (scrubbed), preventing

environmental release.

Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision matrix for disposing of this specific chemical

based on its state and purity.
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Waste Generation:
1-(3-Methylpyridin-2-yl)ethanol

Determine Physical State
& Matrix

Liquid / Solution Solid / Pure Substance

Solvent Type?

Organic Solvent
(MeOH, EtOAc, etc.)

>10% Organic

Aqueous Solution

Mostly Water

Contains Halogens?
(DCM, Chloroform)

Bin: Non-Halogenated
Organic Waste

No

Bin: Halogenated
Organic Waste

Yes

FINAL DISPOSAL:
High-Temp Incineration

Check pH

pH > 10
(Corrosive Risk)

High pH

pH 6-9
(Adjusted)

Neutral

Label as Basic Label as Toxic Aqueous

Bin: Solid Hazardous Waste
(Lab Pack)

Click to download full resolution via product page
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Caption: Decision tree for the segregation and disposal of 1-(3-Methylpyridin-2-yl)ethanol
waste streams.

Spill Response Protocol
In the event of a spill in the laboratory, follow this immediate containment procedure.

Evacuate & Ventilate: Pyridine derivatives have distinct, unpleasant odors and respiratory

toxicity. Clear the immediate area.[1][3][10][11][12]

PPE: Wear Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[2] If

the spill is large (>500ml) or outside a fume hood, use a half-mask respirator with organic

vapor cartridges.[1]

Containment: Surround the spill with an inert absorbent (Vermiculite, Diatomaceous earth, or

commercial spill pads).

Note: Do not use paper towels alone, as they increase the surface area for evaporation.

Neutralization (Optional but Recommended): Sprinkle Citric Acid or Sodium Bisulfate powder

over the spill to neutralize the basic pyridine moiety.[1] This reduces volatility.[1]

Cleanup: Scoop the absorbed material into a hazardous waste bag/pail. Label as "Spill

Debris: Pyridine Derivative."[1][3]

Decontamination: Wash the surface with a dilute soap and water solution.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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